Cas no 1125409-85-9 (ethyl 5-bromo-2-chloro-thiazole-4-carboxylate)

Ethyl 5-bromo-2-chloro-thiazole-4-carboxylate is a halogenated thiazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo and chloro substituent on the thiazole ring, along with an ester functional group—make it a valuable precursor for further functionalization, particularly in the synthesis of heterocyclic compounds and bioactive molecules. The compound exhibits high reactivity in cross-coupling reactions, enabling efficient derivatization for applications in medicinal chemistry and agrochemical development. Its stability under standard storage conditions and well-characterized reactivity profile contribute to its utility in laboratory and industrial settings.

ethyl 5-bromo-2-chloro-thiazole-4-carboxylate structure

1125409-85-9 structure

Product Name:ethyl 5-bromo-2-chloro-thiazole-4-carboxylate

CAS No:1125409-85-9

MF:C₆H₅BrClNO₂S

MW:270.531398534775

MDL:MFCD16615260

CID:1088876

PubChem ID:38996182

Update Time:2025-06-08

ethyl 5-bromo-2-chloro-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-2-chlorothiazole-4-carboxylate
- Ethyl 5-bromo-2-chloro-1,3-thiazole-4-carboxylate
- ethyl 5-bromo-2-chloro-thiazole-4-carboxylate
- ZB1766
- Ethyl5-bromo-2-chlorothiazole-4-carboxylate
- 1125409-85-9
- DTXSID60653410
- MFCD16615260
- SY045945
- AKOS015958327
- CS-0076026
- AVB40985
- A894572
- F2158-0659
- EN300-236570
- CS-15945
- MDL： MFCD16615260
- Inchi： 1S/C6H5BrClNO2S/c1-2-11-5(10)3-4(7)12-6(8)9-3/h2H2,1H3
- InChI Key： IAUOQHXDFFIRLP-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OCC)N=C(S1)Cl

Computed Properties

Exact Mass: 268.89129g/mol
Monoisotopic Mass: 268.89129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 333.8±45.0 °C at 760 mmHg
Flash Point: 155.7±28.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 5-bromo-2-chloro-thiazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 5-bromo-2-chloro-thiazole-4-carboxylate Pricemore >>

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